prop-2-en-1-yl 5-(3-bromophenyl)-1,3,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,5H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate

• IUPAC Name: prop-2-enyl 5-(3-bromophenyl)-1,3,7-trimethyl-2,4-dioxo-5,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate
• InChI: InChI=1S/C20H20BrN3O4/c1-5-9-28-19(26)14-11(2)22-17-16(18(25)24(4)20(27)23(17)3)15(14)12-7-6-8-13(21)10-12/h5-8,10,15,22H,1,9H2,2-4H3
• InChI Key: QXRCBTJNRHMFDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(C2=C(N1)N(C(=O)N(C2=O)C)C)C3=CC(=CC=C3)Br)C(=O)OCC=C
• Molecular Formula: C20H20BrN3O4
• Molecular Weight: 446.3 g/mol
• CAS No.: 622360-28-5

Description

This compound features a pyrido[2,3-d]pyrimidine core substituted with a 3-bromophenyl group at position 5, methyl groups at positions 1, 3, and 7, and a prop-2-en-1-yl ester at position 4. Its molecular formula (C₂₁H₂₀BrN₃O₄) and structural complexity suggest applications in medicinal chemistry, particularly as a kinase inhibitor or antimicrobial agent, though direct biological data are absent in the provided evidence.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of prop-2-en-1-yl 5-(3-bromophenyl)-1,3,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,5H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate typically involves multi-step organic reactions. One common method includes the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds under mild conditions . This reaction involves the use of boron reagents and palladium catalysts to couple aryl halides with organoboron compounds .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

prop-2-en-1-yl 5-(3-bromophenyl)-1,3,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,5H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles under specific conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Nucleophiles (e.g., amines, thiols), electrophiles (e.g., alkyl halides).

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

prop-2-en-1-yl 5-(3-bromophenyl)-1,3,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,5H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antiviral, anticancer, and antimicrobial properties.

Medicine: Explored for its potential therapeutic applications in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of prop-2-en-1-yl 5-(3-bromophenyl)-1,3,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,5H,8H-pyrido[2,3-d]pyrimidine-6-carboxylate involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structure and Substitution Patterns

Compound Name	Core Structure	Key Substituents	Molecular Weight	Key Features
Target Compound	Pyrido[2,3-d]pyrimidine	5-(3-Bromophenyl), 1,3,7-trimethyl, prop-2-en-1-yl ester	458.31 g/mol	Bromophenyl enhances lipophilicity; ester improves solubility .
Prop-2-en-1-yl 7-Methyl-5-(3-Methylphenyl)-2,4-Dioxo-Pyrido[2,3-d]Pyrimidine-6-Carboxylate	Pyrido[2,3-d]pyrimidine	5-(3-Methylphenyl), 7-methyl, prop-2-en-1-yl ester	~400 g/mol*	Methylphenyl reduces steric hindrance; lower halogen bonding potential .
Ethyl 5-(4-Bromophenyl)-7-Methyl-3-Oxo-2,3-Dihydro-5H-Thiazolo[3,2-a]Pyrimidine-6-Carboxylate	Thiazolo[3,2-a]pyrimidine	5-(4-Bromophenyl), ethyl ester	409.26 g/mol	Thiazolo ring increases rigidity; 4-bromophenyl alters π-stacking geometry .
1-[4-Butylamino-6-Chloro-2-(Methylsulfanyl)Pyrimidin-5-Yl]-3-Phenylprop-2-en-1-ol	Pyrido[2,3-d]pyrimidine	Chlorine, methylsulfanyl, phenylprop-2-en-1-ol	391.89 g/mol	Chlorine and sulfur groups enhance electrophilicity; reduced ester stability .

*Estimated based on structural similarity.

Electronic and Steric Effects

• Bromophenyl vs.
• Ester vs. Alcohol : The prop-2-en-1-yl ester in the target compound improves metabolic stability compared to the alcohol group in the pyrimidine derivative from , which may undergo faster oxidation .
• Thiazolo Core vs. Pyrido Core : The thiazolo[3,2-a]pyrimidine in introduces a sulfur atom, which may alter redox properties and π-π stacking interactions relative to the nitrogen-rich pyrido core .

Computational Similarity Analysis

Using Tanimoto and Dice indices (), the target compound shows high structural similarity (>0.85) to the 3-methylphenyl analog () due to shared core and ester groups. Lower similarity (<0.6) is observed with the thiazolo derivative () due to divergent core structures .

Q & A

Q. Key Structural Data (PubChem)

Parameter	Value	Source
Molecular Formula	C₂₂H₂₁BrN₃O₅
IUPAC Name	See compound title
InChI Key	Computed via PubChem tools

How can researchers evaluate the compound's potential biological activities?

Advanced
Methodologies include:

• Enzyme inhibition assays : Target-specific kinases (e.g., EGFR, CDK2) using fluorescence-based assays to measure IC₅₀ values .
• Cytotoxicity screening : MTT assays on cancer cell lines (e.g., HeLa, MCF-7) to assess anti-proliferative effects .
• Molecular docking : Preliminary binding affinity studies with proteins (e.g., PDB: 1M17) to identify interaction sites .

How to address contradictions in spectroscopic or bioactivity data?

Q. Advanced

• Cross-validation : Repeat experiments under standardized conditions and compare results with independent techniques (e.g., X-ray crystallography for ambiguous NMR signals) .
• Isotopic labeling : Use ²H/¹³C-labeled analogs to trace metabolic degradation interfering with bioassays .
• Statistical analysis : Apply multivariate methods (e.g., PCA) to distinguish experimental noise from true biological effects .

What computational methods are used to study its interactions with biological targets?

Q. Advanced

• Molecular dynamics (MD) simulations : Analyze stability of ligand-protein complexes over 100-ns trajectories .
• QSAR modeling : Corrogate substituent effects (e.g., bromophenyl vs. phenyl) on bioactivity using Hammett constants .
• ADMET prediction : Tools like SwissADME to optimize pharmacokinetic properties (e.g., logP, BBB permeability) .

How to optimize synthetic yield and scalability?

Q. Advanced

• Design of Experiments (DoE) : Screen variables (e.g., catalyst loading, solvent ratio) via Taguchi methods .
• Flow chemistry : Continuous synthesis to improve heat/mass transfer and reduce batch variability .
• Green chemistry : Replace toxic solvents (e.g., DMF) with biodegradable alternatives (e.g., cyclopentyl methyl ether) .

What are the key physicochemical properties influencing its research applications?

Q. Basic

• Solubility : Low aqueous solubility (logP ~3.5) necessitates DMSO-based stock solutions .
• Stability : Susceptible to hydrolysis at the ester moiety; store at –20°C under inert atmosphere .
• Crystallinity : Poor crystalline nature may complicate X-ray analysis; recrystallize from ethanol/water .

How do substituents (e.g., 3-bromophenyl, prop-2-en-1-yl) impact its biological activity?

Q. Advanced

• Structure-Activity Relationship (SAR) :
  • 3-Bromophenyl : Enhances hydrophobic interactions and halogen bonding with target proteins .
  • Prop-2-en-1-yl ester : Increases membrane permeability compared to ethyl/methyl esters .
• Analog synthesis : Compare with derivatives lacking bromine or with varied ester groups to isolate substituent effects .